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Compound of Interest

Compound Name: Octyl hydrogen phthalate
CAS No.: 5393-19-1
Cat. No.: B134470

Get Quote

Executive Summary & Biological Context

Octyl Hydrogen Phthalate (MnOP) is the primary hydrolytic metabolite of Di-n-octyl phthalate
(DnOP). While frequently conflated with its branched isomer MEHP (metabolite of DEHP),
MnOP exhibits a distinct toxicological profile characterized by linear alkyl chain interactions.

In endocrine disruptor (ED) screening, MnOP serves as a critical reference compound for
Peroxisome Proliferator-Activated Receptor (PPAR) agonism and steroidogenic enzyme
inhibition. Unlike high-potency estrogenic phthalates, MNnOP acts primarily through metabolic
disruption and weak anti-androgenic pathways.

Key Mechanistic Differentiators:
» PPAR Specificity: MnOP activates PPAR

and PPAR

with potency correlating to its C8-chain length, often exceeding shorter-chain phthalates
(e.g., MnBP) but showing lower efficacy than branched isomers (MEHP) in certain tissues.
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o Steroidogenesis: It modulates HSD3B2 and CYP17A1 expression in adrenocortical models,
altering testosterone biosynthesis without direct Androgen Receptor (AR) antagonism.

Mechanistic Profiling: The MnOP Signaling Pathway

Understanding the causality of MnOP toxicity is essential for experimental design. The
compound functions as a "Selective Phthalate Acid Modulator" (SPAM) of nuclear receptors.

Pathway Visualization

The following diagram illustrates the dual-action mechanism of MnOP: direct nuclear receptor
binding and downstream enzyme modulation.
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Figure 1: MnOP acts as a ligand for PPARs while simultaneously inhibiting steroidogenic
enzymes, leading to metabolic and reproductive toxicity.

Experimental Protocols
Protocol A: "Phthalate-Free" Chemical Handling (Critical
Control)

Objective: Eliminate background phthalate contamination (ubiquitous in lab plastics) to validate
low-dose MnOP effects.

The "Self-Validating" System:

¢ Glassware Only: All stock solutions must be prepared in borosilicate glass vials with PTFE-
lined caps.
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» Solvent Pre-Wash: Rinse all glassware with acetone followed by hexane to remove residual
plasticizers from detergents.

e Vehicle Selection: MnOP is lipophilic. Dissolve in DMSO (Dimethyl sulfoxide) to create a 100
mM stock.

o Validation Step: Verify solubility by vortexing; solution must remain clear. If precipitation
occurs upon addition to media, reduce stock concentration to 10 mM.

o Limit: Final DMSO concentration in cell culture must be

Protocol B: H295R Steroidogenesis Assay (OECD 456
Adapted)

Objective: Quantify MnOP-induced suppression of Testosterone (T) and Estradiol (E2).
Reagents:

e H295R Adrenocortical Carcinoma Cells (ATCC CRL-2128).[1]

e Nu-Serum (2.5%) and ITS+ Premix.

e MnOP Stock (prepared in Protocol A).

o Forskolin (Positive Control for induction).

e Prochloraz (Positive Control for inhibition).

Workflow:

e Seeding: Plate H295R cells at

cells/mL in 24-well plates. Incubate for 24h for attachment.

¢ Acclimation: Replace medium with "Starvation Medium" (low serum) for 24h to synchronize
cell cycle.
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e Dosing:

o Treat cells with MnOP in a log-scale range:

o Include Vehicle Control (0.1% DMSO).
o Include Prochloraz (
) as a reference inhibitor.

e Incubation: Expose for 48 hours at 37°C / 5% CO

e Harvest:
o Collect supernatant (media) and store at -80°C for ELISA/LC-MS.

o Viability Check (Mandatory): Add MTS reagent to the remaining cells. If viability drops
below 80% relative to control, the steroidogenesis data is invalid due to cytotoxicity.

Protocol C: PPAR Nuclear Receptor Transactivation

Objective: Confirm receptor-mediated mechanism vs. general toxicity.

Workflow Visualization:
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Figure 2: Luciferase reporter workflow. Signal intensity correlates directly with MNnOP-PPAR

binding affinity.

Data Interpretation & Reference Values

Use the following table to benchmark your results. MnOP typically shows a non-monotonic
dose response (low-dose stimulation, high-dose inhibition/toxicity).
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. MnOP Expected Comparison to Biological
Endpoint o
Response MEHP Significance
PPAR Moderate Agonist ( Liver peroxisome
Weaker than MEHP _ ,
Activation ) proliferation marker.
PRAR Weak/Moderate Adipogenesis and lipid
) Weaker than MEHP ) )
Activation Agonist storage disruption.

Anti-androgenic

Inhibition at

Testosterone (H295R) Similar potency potential affecting

Leydig cell function.

High doses cause

Cytotoxic at

Cell Viability Less cytotoxic membrane disruption,

confounding ED data.

Troubleshooting Note: If you observe increased steroidogenesis at low doses (

), this is a known "hormetic" effect of phthalates and should be reported, not discarded as
noise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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